methyl 2-{[3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}propanoate

• IUPAC Name: methyl 2-[3-(3,4-dimethoxyphenyl)-2-oxochromen-7-yl]oxypropanoate
• InChI: InChI=1S/C21H20O7/c1-12(20(22)26-4)27-15-7-5-14-9-16(21(23)28-18(14)11-15)13-6-8-17(24-2)19(10-13)25-3/h5-12H,1-4H3
• InChI Key: PAIGCABXKKIXCP-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC)OC1=CC2=C(C=C1)C=C(C(=O)O2)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H20O7
• Molecular Weight: 384.4 g/mol

Description

“Methyl 2-{[3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}propanoate” is a complex organic compound. It is also known as “Benzenepropanoic acid, 3,4-dimethoxy-, methyl ester” or "Methyl 3-(3,4-dimethoxyphenyl)propanoate". This compound is useful in organic synthesis.

Scientific Research Applications

Synthesis and Chemical Reactions

A significant body of work has been devoted to the synthesis of compounds structurally related to methyl 2-{[3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}propanoate. For example, Komogortsev et al. (2022) developed an efficient one-stage method for preparing substituted methyl 3-(3-hydroxy-4-oxo-4H-chromen-2-yl)propanoates, utilizing readily accessible starting materials under mild conditions, highlighting the atom economy and ease of workup without the need for chromatographic purifications (Komogortsev, Melekhina, & Lichitsky, 2022). Similarly, Vetyugova et al. (2018) explored reactions leading to various derivatives upon refluxing ethyl 2-oxo-3-(4-oxo-4Н-chromen-2-yl)propanoates with S-methylisothiosemicarbazide hydroiodide, yielding compounds with potential for further chemical modification and study (Vetyugova, Nashtatik, Safrygin, & Sosnovskikh, 2018).